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Compound of Interest

Compound Name: 1-(4-Cyclohexylphenyl)ethanone

Cat. No.: B103423 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for 1-(4-
Cyclohexylphenyl)ethanone

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 1-(4-Cyclohexylphenyl)ethanone. Adherence to

these procedural guidelines is paramount for ensuring laboratory safety and proper chemical

management.

Core Safety and Hazard Information
1-(4-Cyclohexylphenyl)ethanone is classified as an irritant. Direct contact can cause skin and

eye irritation, and inhalation of dust or vapors may lead to respiratory tract irritation.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritant (Category

2)
Irritant Warning

H315: Causes skin

irritation.

Eye Irritant (Category

2A)
Irritant Warning

H319: Causes serious

eye irritation.

Specific Target Organ

Toxicity
Irritant Warning

H335: May cause

respiratory irritation.

(Single Exposure,

Respiratory Tract

Irritation)

Physical and Chemical Properties

Molecular Formula C₁₄H₁₈O

Molecular Weight 202.29 g/mol

Appearance White to light yellow crystalline solid

Melting Point 46-49 °C

Boiling Point > 225 °C

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table outlines the recommended PPE for handling 1-(4-Cyclohexylphenyl)ethanone.
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Body Part Recommended Protection Rationale

Hands
Butyl Rubber or Viton™

Gloves

Provides superior resistance to

aromatic ketones compared to

standard nitrile gloves.[1][2][3]

[4]

Eyes Chemical Safety Goggles
Protects against splashes and

airborne particles.

Body Laboratory Coat
Prevents contamination of

personal clothing.

Respiratory
Use in a well-ventilated area or

fume hood

Minimizes inhalation of dust or

vapors. A NIOSH-approved

respirator may be necessary

for large quantities or in poorly

ventilated areas.

Operational Plan: Step-by-Step Recrystallization
Protocol
Recrystallization is a common purification technique for solid compounds like 1-(4-
Cyclohexylphenyl)ethanone. This protocol provides a general guideline; specific solvent

choices and volumes may need to be optimized.

Objective: To purify crude 1-(4-Cyclohexylphenyl)ethanone by removing soluble and

insoluble impurities.

Materials:

Crude 1-(4-Cyclohexylphenyl)ethanone

Appropriate recrystallization solvent (e.g., ethanol, isopropanol, or a solvent mixture)

Erlenmeyer flasks

Heating mantle or hot plate
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Buchner funnel and filter flask

Filter paper

Glass stirring rod

Ice bath

Procedure:

Solvent Selection: In a test tube, determine a suitable solvent or solvent pair in which the

compound is sparingly soluble at room temperature but highly soluble when hot.

Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the

chosen hot solvent and heat the mixture while stirring until the solid completely dissolves.[5]

[6][7]

Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration

to remove them.

Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place

the flask in an ice bath to maximize crystal formation.[5][6]

Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

[8]

Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining

soluble impurities.

Drying: Allow the crystals to air-dry on the filter paper or in a desiccator.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First Aid Measures

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[9][10]

Eye Contact

Immediately flush eyes with a gentle stream of

lukewarm water for at least 20 minutes, holding

the eyelids open.[11][12][13] Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if symptoms persist.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan: Step-by-Step Guide for Chemical
Waste
Proper disposal of 1-(4-Cyclohexylphenyl)ethanone and associated waste is essential to

prevent environmental contamination and ensure regulatory compliance.

Procedure:

Waste Collection:

Collect all solid waste, including contaminated filter paper and gloves, in a designated,

clearly labeled hazardous waste container.

Collect all liquid waste, such as the filtrate from recrystallization, in a separate, labeled

hazardous waste container for non-halogenated organic solvents.[14][15]

Container Labeling:
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Label each waste container with "Hazardous Waste," the full chemical name(s) of the

contents, and the associated hazards (e.g., "Irritant").[16]

Storage:

Store waste containers in a designated satellite accumulation area.

Ensure containers are tightly sealed and stored away from incompatible materials.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup. Do not dispose of this

chemical down the drain or in regular trash.[16][17]

Workflow for Handling 1-(4-
Cyclohexylphenyl)ethanone
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Preparation

Handling and Experimentation

Waste Disposal Emergency Response

Consult Safety Data Sheet (SDS)

Don Appropriate PPE
(Butyl/Viton Gloves, Goggles, Lab Coat)

Weigh Solid in Ventilated Area

Perform Experimental Procedure
(e.g., Recrystallization)

Segregate Solid and Liquid Waste Spill or Exposure Occurs

Label Waste Containers Correctly

Store in Designated Area

Request EHS Pickup

Follow Emergency Procedures
(Flush with water, Seek medical aid)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b103423#personal-protective-equipment-for-
handling-1-4-cyclohexylphenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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